9-cis,13-cis-Retinoic Acid 9-cis,13-cis-Retinoic Acid Isotretinoin is a vitamin A derivative used in the treatment of severe acne and some forms of skin, head and neck cancer. Isotretinoin, like many retinoids, can lead to increase in serum aminotransferase levels, but, unlike acitretin and etretinate, isotretinoin has not been clearly implicated in cases of clinically apparent acute liver injury with jaundice.
Cis-retinoic acid is a yellow-orange to orange crystalline powder; orange-brown chunky solid. (NTP, 1992)
9, 13-Di-cis-retinoic acid, also known as 9, 13-di-cis-ra or 9, 13-cis-vitamin-a-acid, belongs to the class of organic compounds known as retinoids. These are oxygenated derivatives of 3, 7-dimethyl-1-(2, 6, 6-trimethylcyclohex-1-enyl)nona-1, 3, 5, 7-tetraene and derivatives thereof. 9, 13-Di-cis-retinoic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 9, 13-di-cis-retinoic acid is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name: Vulcanchem
CAS No.: 5352-74-9
VCID: VC0127187
InChI: InChI=1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6+,12-11+,15-8-,16-14-
SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C
Molecular Formula: C20H28O2
Molecular Weight: 300.4 g/mol

9-cis,13-cis-Retinoic Acid

CAS No.: 5352-74-9

Reference Standards

VCID: VC0127187

Molecular Formula: C20H28O2

Molecular Weight: 300.4 g/mol

9-cis,13-cis-Retinoic Acid - 5352-74-9

CAS No. 5352-74-9
Product Name 9-cis,13-cis-Retinoic Acid
Molecular Formula C20H28O2
Molecular Weight 300.4 g/mol
IUPAC Name (2Z,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
Standard InChI InChI=1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6+,12-11+,15-8-,16-14-
Standard InChIKey SHGAZHPCJJPHSC-CDMOMSTLSA-N
Isomeric SMILES CC1=C(C(CCC1)(C)C)/C=C/C(=C\C=C\C(=C/C(=O)O)\C)/C
SMILES CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C
Canonical SMILES CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C
Colorform Yellow crystals or reddish-orange plates from isopropyl alcohol
Yellowish to orange crystalline powde
Melting Point 372 to 374 °F (NTP, 1992)
174-175 °C
181°C
Physical Description Cis-retinoic acid is a yellow-orange to orange crystalline powder; orange-brown chunky solid. (NTP, 1992)
Solid
Description Isotretinoin is a vitamin A derivative used in the treatment of severe acne and some forms of skin, head and neck cancer. Isotretinoin, like many retinoids, can lead to increase in serum aminotransferase levels, but, unlike acitretin and etretinate, isotretinoin has not been clearly implicated in cases of clinically apparent acute liver injury with jaundice.
Cis-retinoic acid is a yellow-orange to orange crystalline powder; orange-brown chunky solid. (NTP, 1992)
9, 13-Di-cis-retinoic acid, also known as 9, 13-di-cis-ra or 9, 13-cis-vitamin-a-acid, belongs to the class of organic compounds known as retinoids. These are oxygenated derivatives of 3, 7-dimethyl-1-(2, 6, 6-trimethylcyclohex-1-enyl)nona-1, 3, 5, 7-tetraene and derivatives thereof. 9, 13-Di-cis-retinoic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 9, 13-di-cis-retinoic acid is primarily located in the membrane (predicted from logP) and cytoplasm.
Shelf Life Stable under recommended storage conditions.
Solubility less than 1 mg/mL at 72° F (NTP, 1992)
In water, 0.126 mg/L at 25 °C (est)
Insoluble in water
Sparingly soluble in alcohol
Synonyms (9-cis,13-cis)-Retinoic Acid; 9,13-Di-cis-retinoic Acid; (2Z,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-enyl)nona-2,4,6,8-tetraenoic acid; Isotretinoin EP Impurity B
Vapor Pressure 1.02X10-7 mm Hg at 25 °C (est)
PubChem Compound 6419708
Last Modified Nov 11 2021
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